Cas no 83728-78-3 ((S)-2-(Ethylamino)butan-1-ol)

(S)-2-(Ethylamino)butan-1-ol structure
(S)-2-(Ethylamino)butan-1-ol structure
Product Name:(S)-2-(Ethylamino)butan-1-ol
CAS No:83728-78-3
MF:C6H15NO
MW:117.189401865005
MDL:MFCD12756178
CID:1027880
PubChem ID:40612327
Update Time:2024-03-01

(S)-2-(Ethylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(Ethylamino)butan-1-ol
    • (2S)-2-(ethylamino)butan-1-ol
    • 1-Butanol, 2-(ethylamino)-, (S)-
    • (S)-2-Ethylamino-1-butanol
    • MDL： MFCD12756178
    • Inchi： 1S/C6H15NO/c1-3-6(5-8)7-4-2/h6-8H,3-5H2,1-2H3/t6-/m0/s1
    • InChI Key： BMTAVLCPOPFWKR-LURJTMIESA-N
    • SMILES： [C@@H](CO)(CC)NCC

Computed Properties

  • Exact Mass: 117.11500
  • Monoisotopic Mass: 117.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 47.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 0.872
  • Boiling Point: 191.4°C at 760 mmHg
  • Flash Point: 72.1°C
  • Refractive Index: 1.433
  • PSA: 32.26000
  • LogP: 0.75770

(S)-2-(Ethylamino)butan-1-ol Pricemore >>

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(S)-2-(Ethylamino)butan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:83728-78-3)(S)-2-(Ethylamino)butan-1-ol
Order Number:A10098
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:09
Price ($):537.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:83728-78-3)(S)-2-(Ethylamino)butan-1-ol
A10098
Purity:99%
Quantity:1g
Price ($):537.0
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